Cas no 1539894-96-6 (1-({1H-pyrrolo2,3-bpyridin-3-yl}methyl)piperidin-4-amine)

• Product Name: 1-({1H-pyrrolo2,3-bpyridin-3-yl}methyl)piperidin-4-amine
• CAS No: 1539894-96-6
• MF: C₁₃H₁₈N₄
• MW: 230.308822154999
• MDL: MFCD22817444
• CID: 5190674
• PubChem ID: 66411978
• Update Time: 2025-08-05

1-({1H-pyrrolo2,3-bpyridin-3-yl}methyl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinamine, 1-(1H-pyrrolo[2,3-b]pyridin-3-ylmethyl)-
• 1-({1H-pyrrolo2,3-bpyridin-3-yl}methyl)piperidin-4-amine

• MDL： MFCD22817444
• Inchi： 1S/C13H18N4/c14-11-3-6-17(7-4-11)9-10-8-16-13-12(10)2-1-5-15-13/h1-2,5,8,11H,3-4,6-7,9,14H2,(H,15,16)
• InChI Key： KYTBLDICQZXSPO-UHFFFAOYSA-N
• SMILES： N1(CC2C3=CC=CN=C3NC=2)CCC(N)CC1

Additional information on 1-({1H-pyrrolo2,3-bpyridin-3-yl}methyl)piperidin-4-amine

1-({1H-pyrrolo[2,3-b]pyridin-3-yl}methyl)piperidin-4-amine: A Comprehensive Overview

The compound with CAS No. 1539894-96-6, known as 1-({1H-pyrrolo[2,3-b]pyridin-3-yl}methyl)piperidin-4-amine, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug discovery. This molecule is a derivative of piperidine, a six-membered saturated heterocyclic amine, which is widely used in the development of bioactive compounds. The integration of the pyrrolopyridine moiety further enhances its chemical versatility and biological activity.

Pyrrolo[2,3-b]pyridine is a fused bicyclic structure consisting of a pyrrole ring fused to a pyridine ring. This arrangement imparts aromaticity and conjugation, which are crucial for stabilizing the molecule and influencing its electronic properties. The presence of this moiety in 1-({1H-pyrrolo[2,3-b]pyridin-3-yl}methyl)piperidin-4-amine not only enhances its structural complexity but also contributes to its potential as a ligand in various biochemical interactions.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry, particularly in the design of GPCR modulators and kinase inhibitors. The piperidin-4-amine core in this compound provides a flexible scaffold for further functionalization, enabling the exploration of diverse pharmacophores. Researchers have employed advanced computational methods, such as molecular docking and QSAR modeling, to optimize the binding affinity of this compound to target proteins.

The synthesis of 1-({1H-pyrrolo[2,3-b]pyridin-3-yl}methyl)piperidin-4-amine involves a multi-step process that typically includes nucleophilic aromatic substitution or coupling reactions. These methods have been refined through iterative optimization, ensuring high yields and purity. The use of microwave-assisted synthesis has also been reported, significantly accelerating reaction times while maintaining product quality.

In terms of biological activity, this compound has shown promising results in preclinical studies as a potential modulator of ion channels and enzymes involved in neurological disorders. Its ability to penetrate cellular membranes and interact with intracellular targets makes it a valuable candidate for drug development programs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.

Moreover, the pyrrolopyridine moiety has been implicated in modulating receptor activity through π–π interactions and hydrogen bonding. These interactions are critical for achieving selective binding to target proteins while minimizing off-target effects. Recent advancements in medicinal chemistry have enabled the fine-tuning of these interactions, leading to improved potency and selectivity.

The integration of 1H-pyrrolo[2,3-b]pyridine with piperidine creates a molecule with unique physicochemical properties that are advantageous for drug delivery systems. Its solubility profile and stability under physiological conditions make it suitable for formulation into various dosage forms, including tablets, capsules, and injectables.

In conclusion, 1-{(1H-pyrrolo[2,3-b]pyridin-3-yllmethyl}piperidin4-amie) (CAS No. 1539894966) represents a significant advancement in the field of heterocyclic chemistry with promising applications in therapeutics. Ongoing research continues to explore its potential as a lead compound for developing novel treatments for complex diseases.